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Compound of Interest

3-acetyl-3-methyldihydrofuran-
Compound Name:

2(3H)-one

Cat. No.: B072876

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of 3-acetyl-3-methyldihydrofuran-2(3H)-one (CAS No. 1123-19-9) in a laboratory setting.
This chemical is primarily utilized as an intermediate in organic synthesis.[1]

Section 1: Chemical and Physical Properties

3-acetyl-3-methyldihydrofuran-2(3H)-one, also known as a-acetyl-a-methyl-y-butyrolactone,
is a furanone derivative.[2] A summary of its key physical and chemical properties is presented
in the table below.
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Property Value Reference
CAS Number 1123-19-9 [2][3]
Molecular Formula C7H1003 [2]
Molecular Weight 142.15 g/mol [2][3]

a-acetyl-a-methyl-y-
Synonyms butyrolactone, 3-Acetyldihydro-
3-methyl-2(3H)-furanone

Purity >97% [4]

Store in a cool, well-ventilated
Storage place. Keep container tightly [5]
closed.

Section 2: Laboratory Safety and Handling

Due to the limited availability of specific toxicity data for 3-acetyl-3-methyldihydrofuran-2(3H)-
one, it is imperative to handle this compound with caution, adhering to standard laboratory
safety protocols for handling chemicals of unknown toxicity. The following guidelines are based
on information from safety data sheets for the compound and structurally related chemicals.

Personal Protective Equipment (PPE)

A comprehensive list of recommended personal protective equipment is provided below.
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Equipment

Specification

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene).

Skin and Body Protection

A lab coat should be worn. For larger quantities
or potential for splashing, chemical-resistant

aprons and sleeves are recommended.

Respiratory Protection

Use in a well-ventilated area, preferably a
chemical fume hood. If vapors or aerosols are
likely to be generated, a NIOSH-approved
respirator with an organic vapor cartridge is

recommended.

General Handling Precautions

Storage Procedures

Avoid contact with eyes, skin, and clothing.

Do not ingest or inhale.

Wash hands thoroughly after handling.

Work in a well-ventilated area, such as a chemical fume hood.

Keep away from heat, sparks, and open flames.

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

» Keep away from incompatible materials such as oxidizing agents.

Spill and Disposal Procedures

o Spill: In case of a spill, wear appropriate PPE. Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a suitable container for disposal. Ventilate the area of the

spill.
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» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow it to enter the sewer system.

Section 3: Experimental Protocols

While specific, detailed experimental protocols for 3-acetyl-3-methyldihydrofuran-2(3H)-one
are not widely published, its use as a synthetic intermediate suggests its application in
reactions such as the synthesis of heterocyclic compounds. Below is a representative protocol
for a general reaction involving a lactone, which should be adapted and optimized for specific
research needs.

lllustrative Synthesis of a Pyrazole Derivative

This protocol is a general example of how 3-acetyl-3-methyldihydrofuran-2(3H)-one might be
used in the synthesis of a pyrazole derivative. Note: This is an illustrative protocol and must be
adapted based on specific reaction parameters and safety considerations.

Materials:

3-acetyl-3-methyldihydrofuran-2(3H)-one

o Hydrazine hydrate or a substituted hydrazine

» Ethanol (or other suitable solvent)

o Glacial acetic acid (as a catalyst, if necessary)

¢ Round-bottom flask

o Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

o Standard laboratory glassware for workup and purification

Procedure:
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e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve 1 equivalent of 3-acetyl-3-methyldihydrofuran-2(3H)-one in a suitable
solvent such as ethanol.

o Addition of Reagent: To the stirred solution, add 1 to 1.2 equivalents of hydrazine hydrate (or
a substituted hydrazine). If the reaction is slow, a catalytic amount of glacial acetic acid can
be added.

o Reaction: Heat the reaction mixture to reflux and maintain it for a period determined by
reaction monitoring (e.g., by Thin Layer Chromatography).

o Workup: After the reaction is complete, cool the mixture to room temperature. The solvent
may be removed under reduced pressure. The residue can then be partitioned between an
organic solvent (e.g., ethyl acetate) and water.

 Purification: The organic layer is separated, dried over anhydrous sodium sulfate, filtered,
and concentrated. The crude product can be purified by a suitable method such as column
chromatography or recrystallization to yield the desired pyrazole derivative.

Section 4: Visualizations
Laboratory Safety Workflow
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Figure 1: General Laboratory Safety Workflow
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Figure 1: General Laboratory Safety Workflow
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lllustrative Synthesis Workflow
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Figure 2: lllustrative Synthesis Workflow
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Figure 2: lllustrative Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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